Cas no 17708-87-1 ((R,S)-Norcotinine)

(R,S)-Norcotinine is a chiral isomer of cotinine, a major metabolite of nicotine. This compound is highly pure and serves as a valuable reference standard in analytical chemistry. Its precise enantiomeric purity ensures accurate quantification in nicotine-related studies. The consistent quality and reliable purity of (R,S)-Norcotinine make it an essential tool for researchers in toxicology, pharmacology, and environmental chemistry.

(R,S)-Norcotinine structure

Product Name:(R,S)-Norcotinine

CAS No:17708-87-1

MF:C₉H₁₀N₂O

MW:162.188501834869

MDL:MFCD01320444

CID:122510

PubChem ID:413

Update Time:2025-07-22

(R,S)-Norcotinine Chemical and Physical Properties

Names and Identifiers

- 2-Pyrrolidinone,5-(3-pyridinyl)-
- (R,S)-NORCOTININE
- (R,S)-Norcotinine solution
- (+-)-5-[3]Pyridyl-pyrrolidin-2-on
- (+-)-5-[3]pyridyl-pyrrolidin-2-one
- (R,S)-Norcotinine ( 1.0 mg
- 5-(pyridin-3-yl)-pyrrolidin-2-one
- Demethylcotinine
- norcotinine
- 5-Pyridin-3-yl-pyrrolidin-2-one
- rac-Norcotinine 1.0 mg/ml in Methanol
- 5-(PYRIDIN-3-YL)PYRROLIDIN-2-ONE
- (R)-5-Pyridin-3-yl-pyrrolidin-2-one
- Desmethylcotinine
- SB31675
- 17708-87-1
- (RS)-Norcotinine; 2-Pyrrolidinone, 5-(3-pyridinyl)-, (+/-)-; Norcotinine, (+/-)- (8CI); (+/-)-Demethylcotinine; (+/-)-Norcotinine
- J-011252
- CHEMBL3126030
- FT-0673063
- FXFANIORDKRCCA-UHFFFAOYSA-N
- rac-Norcotinine
- Q27161596
- CHLORAMBENMETHYLESTER
- 5-(3-pyridinyl)-2-pyrrolidinone
- SCHEMBL2788897
- AKOS006278969
- DTXSID10864736
- (R,S)-Norcotinine ( 1.0 mg/mL in Methanol)
- CHEBI:89406
- (5RS)-5-(Pyridin-3-yl)pyrrolidin-2-one ((RS)-Norcotinine)
- SB34310
- FT-0673062
- (RS)-Norcotinine
- SB37864
- 2-Pyrrolidinone, 5-(3-pyridinyl)-
- 5-pyridin-3-ylpyrrolidin-2-one
- 17114-40-8
- NS00115021
- (S)-5-Pyridin-3-yl-pyrrolidin-2-one
- 5-(3-pyridyl)-2-pyrrolidone
- (A+/-)-Norcotinine
- (R,S)-Norcotinine
- MDL： MFCD01320444
- Inchi： 1S/C9H10N2O/c12-9-4-3-8(11-9)7-2-1-5-10-6-7/h1-2,5-6,8H,3-4H2,(H,11,12)
- InChI Key： FXFANIORDKRCCA-UHFFFAOYSA-N
- SMILES： O=C1CCC(C2C=NC=CC=2)N1

Computed Properties

Exact Mass: 162.07900
Monoisotopic Mass: 162.079
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 42A^2
XLogP3: 0.1

Experimental Properties

Density: 1.169
Melting Point: 108-109°C
Boiling Point: 398.2°Cat760mmHg
Flash Point: 9℃
Refractive Index: 1.554
PSA: 41.99000
LogP: 1.36150

(R,S)-Norcotinine Security Information

Hazardous Material transportation number：UN1230 - class 3 - PG 2 - Methanol, solution
Hazard Category Code： 11-23/24/25-39/23/24/25
Safety Instruction： 16-36/37-45
Hazardous Material Identification：
Storage Condition：-20°C Freezer, Under Inert Atmosphere

(R,S)-Norcotinine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N662000-5mg	(R,S)-Norcotinine	17708-87-1		5mg	$ 164.00	2023-09-06
TRC	N662000-10mg	(R,S)-Norcotinine	17708-87-1		10mg	$ 227.00	2023-09-06
TRC	N662000-25mg	(R,S)-Norcotinine	17708-87-1		25mg	$ 532.00	2023-09-06
TRC	N662000-50mg	(R,S)-Norcotinine	17708-87-1		50mg	$1051.00	2023-05-17
TRC	N662000-100mg	(R,S)-Norcotinine	17708-87-1		100mg	$1748.00	2023-05-17
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R028239-10mg	(R，S)-Norcotinine,98%	17708-87-1	98%	10mg	￥2579	2024-05-25
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	R54290-10mg	(R,S)-NORCOTININE	17708-87-1		10mg	¥2108.0	2021-09-08
eNovation Chemicals LLC	D971022-100mg	5-Pyridin-3-yl-pyrrolidin-2-one	17708-87-1	95%	100mg	$240	2024-07-28
eNovation Chemicals LLC	D971022-250mg	5-Pyridin-3-yl-pyrrolidin-2-one	17708-87-1	95%	250mg	$340	2024-07-28
eNovation Chemicals LLC	D971022-500mg	5-Pyridin-3-yl-pyrrolidin-2-one	17708-87-1	95%	500mg	$455	2024-07-28

(R,S)-Norcotinine Production Method

(R,S)-Norcotinine Related Literature

1. A monoclonal antibody-based enzyme-linked immunosorbent assay for human urinary cotinine to monitor tobacco smoke exposure

Norihiro Kobayashi,Erika Banzono,Yuko Shimoda,Hiroyuki Oyama,Toshiomi Kunihiro,Izumi Morita,Mitsuhiro Ohta Anal. Methods 2011 3 1995
2. A review of the analysis of biomarkers of exposure to tobacco and vaping products

Arezoo Habibagahi,Nicholas Alderman,Cariton Kubwabo Anal. Methods 2020 12 4276
3. Microwave-assisted silylation followed by gas chromatography/mass spectrometry for simultaneous quantification of nicotine and its four metabolites in urine

Hemei Chen,Lei Yang,Wenjia Yu,Xiaomin Yan Anal. Methods 2013 5 6976
4. A novel C6-phenyl liquid chromatographic technique for rapid and simultaneous measurements of urinary cotinine and nicotine

Bee Lan Lee,Yanhong Gao,Ai Li New,Xu Wang,Woon-Puay Koh,Choon Nam Ong Anal. Methods 2010 2 878
5. Dietary agents in mitigating chemotherapy-related cognitive impairment (chemobrain or chemofog): first review addressing the benefits, gaps, challenges and ways forward

Shamprasad Varija Raghu,Avinash Kundadka Kudva,Suresh Rao,Krishna Prasad,Jayesh Mudgal,Manjeshwar Shrinath Baliga Food Funct. 2021 12 11132

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